Cas no 2171730-96-2 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171730-96-2
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 6120994
• PubChem ID: 165804479
• Update Time: 2025-05-21

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid
• 2171730-96-2
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]thiomorpholin-3-yl}acetic acid
• EN300-1495807

• Inchi： 1S/C25H28N2O6S/c1-32-14-22(24(30)27-10-11-34-15-16(27)12-23(28)29)26-25(31)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： ZXCKHAINXAYBNA-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(COC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid (CAS No: 2171730-96-2) is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its complex structure, which includes a thiomorpholine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methoxy-substituted propanoyl chain. These structural features contribute to its unique chemical properties and make it an interesting subject for further investigation.

Recent studies have highlighted the importance of Fmoc groups in protecting amino acids during peptide synthesis, and this compound incorporates such functionality, suggesting its potential role in peptide-based drug delivery systems. The presence of the thiomorpholine ring adds flexibility and stability to the molecule, which could enhance its bioavailability when used in drug design applications.

One of the most intriguing aspects of this compound is its ability to act as a bioconjugate linker. Researchers have demonstrated that the Fmoc group can be selectively cleaved under specific conditions, allowing for precise control over the release of bioactive molecules in targeted therapies. This property makes it a promising candidate for use in controlled drug delivery systems, where timed release is critical for therapeutic efficacy.

In addition to its potential in pharmaceutical applications, this compound has shown promise in the field of biomaterials science. The combination of a rigid fluorenyl core with flexible side chains provides an ideal platform for designing self-assembling materials with tunable mechanical properties. Such materials could find applications in tissue engineering, where biocompatibility and mechanical stability are essential.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with unprecedented accuracy. By leveraging these tools, scientists can optimize the synthesis pathways for this compound, reducing costs and improving yields while maintaining high purity standards.

The synthesis of this compound involves multiple steps, including the preparation of the Fmoc group, coupling reactions to attach it to the thiomorpholine ring, and subsequent functionalization with the methoxy-substituted propanoyl chain. Each step requires meticulous control over reaction conditions to ensure the formation of the desired product without introducing unwanted by-products.

Despite its complexity, this compound exhibits excellent solubility in organic solvents, making it suitable for use in solution-phase reactions. Its stability under physiological conditions further enhances its potential for biomedical applications, where robustness is crucial.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylthiomorpholin-3-yl}acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for researchers working on advanced materials, drug delivery systems, and peptide-based therapies.